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Compound of Interest

Compound Name:
2-(Pyridin-3-

ylmethoxy)benzaldehyde

CAS No.: 114483-63-5

Cat. No.: B1309692

Get Quote

CAS Number: 114483-63-5 Synonyms: 2-[(Pyridin-3-yl)methoxy]benzaldehyde; 3-(2-

Formylphenoxymethyl)pyridine[1][2]

Executive Summary & Chemical Identity
2-(Pyridin-3-ylmethoxy)benzaldehyde is a critical pharmacophore intermediate used

primarily in the development of allosteric hemoglobin modulators for the treatment of Sickle Cell

Disease (SCD).[2] Structurally, it consists of a salicylaldehyde (2-hydroxybenzaldehyde)

scaffold O-alkylated with a 3-picolyl (pyridin-3-ylmethyl) group.[2]

Its aldehyde functionality serves as a "warhead" for reversible Schiff base formation with the N-

terminal valine of the hemoglobin

-chain, a mechanism validated by drugs like Voxelotor (GBT440). This guide details the
synthesis, characterization, and application of this compound in medicinal chemistry.[2]
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Property Specification

CAS Number 114483-63-5

Molecular Formula

Molecular Weight 213.23 g/mol

Appearance
Off-white solid or viscous amber oil (purity

dependent)

Solubility
Soluble in DMSO, DMF, DCM, Methanol;

Sparingly soluble in water

Key Functional Groups
Aldehyde (Electrophile), Pyridine (Basic/H-bond

acceptor), Ether (Linker)

Synthesis & Manufacturing Protocol
The most robust route for synthesizing 2-(Pyridin-3-ylmethoxy)benzaldehyde is a Williamson

Ether Synthesis.[2] This protocol utilizes a base-mediated

nucleophilic substitution between salicylaldehyde and 3-(chloromethyl)pyridine hydrochloride.
[2]

Reagents & Materials[2][4][5][6][7][8]
Substrate: Salicylaldehyde (1.0 eq)

Electrophile: 3-(Chloromethyl)pyridine hydrochloride (1.1 eq)[2]

Base: Potassium Carbonate (

) (2.5 eq) – Anhydrous, freshly ground.[2]

Catalyst: Potassium Iodide (KI) (0.1 eq) – Finkelstein condition to accelerate reaction.[2]

Solvent: N,N-Dimethylformamide (DMF) or Acetonitrile (ACN).[2]
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Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve

Salicylaldehyde (10 mmol) in anhydrous DMF (20 mL).

Deprotonation: Add

(25 mmol) in a single portion. Stir at room temperature for 15 minutes. The solution will turn
yellow/orange due to the formation of the phenoxide anion.[2]

Addition: Add 3-(Chloromethyl)pyridine hydrochloride (11 mmol) and catalytic KI (1 mmol).

Reaction: Heat the mixture to 60–80°C under an inert atmosphere (

or Ar) for 4–6 hours. Monitor by TLC (30% EtOAc/Hexanes) or LC-MS.[2]

Workup:

Cool to room temperature.[2][3]

Pour the reaction mixture into ice-cold water (100 mL) to precipitate the product or induce

oil separation.

Extract with Ethyl Acetate (

mL).[2]

Wash the combined organic layers with Brine (

mL) to remove DMF.[2]

Dry over anhydrous

, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (SiO2, Gradient: 0-40%

EtOAc in Hexanes).

Reaction Mechanism
The reaction proceeds via a classic
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mechanism.[2] The phenoxide anion, generated by the base, attacks the methylene carbon of
the 3-picolyl chloride, displacing the chloride ion.[2]
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Figure 1: Synthetic pathway via Williamson Ether Synthesis.[2]

Analytical Characterization
To validate the identity of CAS 114483-63-5, the following spectral data is expected.

Nuclear Magnetic Resonance ( -NMR)
Solvent:

or

Aldehyde (-CHO): Singlet,

ppm.[2] Distinctive downfield shift confirming the aldehyde is intact.[2]

Ether Linker (-O-

-Py): Singlet,

ppm.[2] Key diagnostic peak for O-alkylation.[2]
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Aromatic Protons (Salicyl ring): Multiplet,

ppm (4H).[2]

Pyridine Protons:

H-2 (adjacent to N): Singlet/Doublet,

ppm.[2]

H-6 (adjacent to N): Doublet,

ppm.[2]

H-4, H-5: Multiplets,

ppm.[2][4]

Mass Spectrometry (LC-MS)[2]
Ionization Mode: ESI (+)

Molecular Ion:

[2]

Fragment: Loss of pyridine ring or aldehyde may be observed at higher collision energies.[2]

Applications in Drug Discovery
This compound is a functional analogue of the pharmacophore found in Voxelotor (GBT440).[2]

Its primary utility lies in its ability to modulate hemoglobin oxygen affinity.[2]

Mechanism of Action: Schiff Base Formation
The aldehyde group forms a reversible covalent bond (Schiff base/imine) with the N-terminal

valine residue of the hemoglobin

-chain.[2] This modification stabilizes the R-state (oxygenated) of hemoglobin, preventing the
polymerization of Sickle Hemoglobin (HbS) under hypoxic conditions.[2]
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Figure 2: Mechanism of Action for Hemoglobin Modulation.[2]

Research Uses
SAR Studies: Used as a simplified model to test the effect of pyridine positioning (2-yl vs 3-yl

vs 4-yl) on Hb binding affinity.[2]

Ligand Synthesis: The aldehyde serves as a precursor for synthesizing more complex amine

ligands via reductive amination.[2]

Metal Chelation: The pyridine nitrogen and the ether oxygen can participate in metal

coordination, useful in designing metallo-drugs.[2]
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Hazards: Like most benzaldehydes and pyridines, this compound acts as a skin and eye

irritant.[2] It may cause respiratory irritation if inhaled.[2]

Storage: Store under inert gas (

) at 2–8°C to prevent oxidation of the aldehyde to the carboxylic acid.

Disposal: Dispose of as hazardous organic waste containing nitrogen heterocycles.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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